Cas no 25053-27-4 (POLY(VINYLSULFONIC ACID, SODIUM SALT))

Poly(vinylsulfonic acid, sodium salt) is a water-soluble anionic polymer characterized by its high charge density and strong polyelectrolyte properties. The sulfonic acid groups, in their sodium salt form, impart excellent solubility and stability in aqueous solutions across a wide pH range. This polymer is commonly utilized as a dispersant, stabilizer, or charge modifier in applications requiring enhanced colloidal stability or ionic interactions. Its consistent molecular weight distribution and purity make it suitable for use in analytical chemistry, coatings, and biomedical research. The compound’s resistance to hydrolysis and thermal degradation further ensures reliable performance in demanding environments.

POLY(VINYLSULFONIC ACID, SODIUM SALT) structure

25053-27-4 structure

Product Name:POLY(VINYLSULFONIC ACID, SODIUM SALT)

CAS No:25053-27-4

MF:C₂H₃NaO₃S

MW:130.098190546036

MDL:MFCD00084471

CID:258898

PubChem ID:3270262

Update Time:2025-05-21

POLY(VINYLSULFONIC ACID, SODIUM SALT) Chemical and Physical Properties

Names and Identifiers

- POLY(VINYLSULFONIC ACID, SODIUM SALT)
- Sodium ethenesulfonate
- Poly(vinyl sulfonate , sodium salt) (solid)
- Poly(vinylsulfonic acid, sodium salt) solution
- CS-0157965
- NCGC00185758-01
- NCGC00255242-01
- Sodium Vinylsulfonate (25% in Water, ca. 2.3mol/L)
- sodium vinyl sulphonate
- Sodium Vinyl sulfonate
- Ethenesulfonic acid, sodium salt (1:1)
- sodium ethylene sulfonate
- Tox21_113468
- Q1969766
- TAMOL VS
- Ethenesulfonic acid, sodium salt
- AMY22517
- E81955
- F7K3L38Z7B
- Sodium Ethenesulfonate (25% in H2O)
- SCHEMBL28654
- EC 221-242-5
- MFCD00084471
- Vinylsulfonicacidsodiumsalt
- FT-0625733
- HS 1 (SALT)
- D04825
- Lyapolate
- Vinylsulfonic acid sodium salt
- Sodium apolate (INN)
- Sodium vinylsulfonate solution
- AKOS015912620
- Lyapolate sodium (USAN)
- UNII-F7K3L38Z7B
- CAS-3039-83-6
- SodiumVinylsulfonate,tech.ca25%aq.soln.
- Tox21_301466
- FT-0700547
- Sodium ethylenesulfonate
- Sodium vinylsulfonate
- EINECS 221-242-5
- V0043
- SVS 25
- CHEMBL2106422
- 25053-27-4
- AKOS015962100
- W-106946
- Sodium ethenesulfonate(25% in H2O)
- vinyl sulfonic acid sodium salt
- Peson (TN)
- DTXCID207513
- Sodium ethylenesulphonate
- 9002-97-5
- Sodium vinylsulfonate (25% in Water, ca. 2.3mol/L)
- BWYYYTVSBPRQCN-UHFFFAOYSA-M
- NSC 8957
- 3039-83-6
- DTXSID0027513
- MFCD00007520
- Sodium Vinylsulfonate, 25% aq. soln.
- Sodium poly(vinylsulfonate)
- NSC-8957
- sodium;ethenesulfonate
- NS00100139
- MDL： MFCD00084471
- Inchi： 1S/C2H4O3S.Na/c1-2-6(3,4)5;/h2H,1H2,(H,3,4,5);/q;+1/p-1
- InChI Key： BWYYYTVSBPRQCN-UHFFFAOYSA-M
- SMILES： S(C=C)(=O)(=O)[O-].[Na+]

Computed Properties

Exact Mass: 129.97005941g/mol
Monoisotopic Mass: 129.97005941g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 130
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.6Å²

Experimental Properties

Density: 1.267 g/mL at 25 °C
Refractive Index: n20/D 1.389
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.

POLY(VINYLSULFONIC ACID, SODIUM SALT) Security Information

WGK Germany：-
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：

POLY(VINYLSULFONIC ACID, SODIUM SALT) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB111824-100 g	Sodium poly(vinylsulfonate), 25% in water; .	25053-27-4	25%	100g	€194.00	2023-06-24
abcr	AB111824-100g	Sodium poly(vinylsulfonate), 25% in water; .	25053-27-4	25%	100g	€194.00	2025-03-19